Cas no 1259832-69-3 ((1S)-1-(2,3-DIHYDROBENZO[3,4-B]FURAN-6-YL)ETHYLAMINE)

• Product Name: (1S)-1-(2,3-DIHYDROBENZO[3,4-B]FURAN-6-YL)ETHYLAMINE
• CAS No: 1259832-69-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5590675
• PubChem ID: 96736373
• Update Time: 2025-10-23

(1S)-1-(2,3-DIHYDROBENZO[3,4-B]FURAN-6-YL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,3-DIHYDROBENZO[3,4-B]FURAN-6-YL)ETHYLAMINE
• 6-Benzofuranmethanamine, 2,3-dihydro-α-methyl-, (αS)-
• N15489
• 1259832-69-3
• SCHEMBL24469551

• Inchi： 1S/C10H13NO/c1-7(11)9-3-2-8-4-5-12-10(8)6-9/h2-3,6-7H,4-5,11H2,1H3/t7-/m0/s1
• InChI Key： DRFRLGJRNNRNQB-ZETCQYMHSA-N
• SMILES： N[C@H](C1=CC=C2CCOC2=C1)C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 275.9±19.0 °C(Predicted)
• pka: 9.74±0.29(Predicted)

Additional information on (1S)-1-(2,3-DIHYDROBENZO[3,4-B]FURAN-6-YL)ETHYLAMINE

Research Brief on (1S)-1-(2,3-Dihydrobenzo[3,4-b]furan-6-yl)ethylamine (CAS: 1259832-69-3): Recent Advances and Applications

The compound (1S)-1-(2,3-dihydrobenzo[3,4-b]furan-6-yl)ethylamine (CAS: 1259832-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its dihydrobenzofuran scaffold, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics for neurological and psychiatric disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective serotonin receptor modulator. The research demonstrated that (1S)-1-(2,3-dihydrobenzo[3,4-b]furan-6-yl)ethylamine exhibits high affinity for 5-HT_2A and 5-HT_2C receptors, with enantiomeric purity playing a critical role in its pharmacological activity. The (S)-enantiomer (CAS: 1259832-69-3) showed significantly greater receptor binding affinity compared to its (R)-counterpart, highlighting the importance of stereochemistry in its biological effects.

In synthetic chemistry, recent advancements have focused on optimizing the production of this compound. A 2024 patent application disclosed an improved asymmetric synthesis route that achieves >99% enantiomeric excess (ee) for the (S)-configuration, with the CAS number 1259832-69-3 specifically referring to this optically pure form. The new synthetic approach utilizes a chiral auxiliary-mediated reduction of the corresponding imine precursor, offering higher yields and better scalability compared to previous methods.

Pharmacokinetic studies conducted in preclinical models have revealed favorable properties of (1S)-1-(2,3-dihydrobenzo[3,4-b]furan-6-yl)ethylamine, including good blood-brain barrier penetration and metabolic stability. These characteristics make it particularly attractive for CNS-targeted drug development. Researchers at several pharmaceutical companies have incorporated this compound as a structural motif in their drug discovery programs for conditions such as depression, schizophrenia, and Parkinson's disease.

Emerging research has also explored the compound's potential in positron emission tomography (PET) imaging. A recent publication in ACS Chemical Neuroscience reported the successful radiolabeling of a derivative of (1S)-1-(2,3-dihydrobenzo[3,4-b]furan-6-yl)ethylamine with carbon-11, creating a novel PET tracer for serotonin receptor imaging. This application leverages the compound's high receptor affinity and selectivity to develop diagnostic tools for neuropsychiatric disorders.

From a safety perspective, recent toxicological evaluations of (1S)-1-(2,3-dihydrobenzo[3,4-b]furan-6-yl)ethylamine have shown an acceptable profile in animal studies, with no significant off-target effects observed at therapeutic doses. However, researchers emphasize the need for further investigation into potential long-term effects and comprehensive metabolic profiling as the compound progresses through the drug development pipeline.

The commercial availability of (1S)-1-(2,3-dihydrobenzo[3,4-b]furan-6-yl)ethylamine (CAS: 1259832-69-3) has improved significantly in recent years, with several specialty chemical suppliers now offering the compound in research quantities. This increased accessibility has facilitated broader investigation of its applications across multiple therapeutic areas. Current pricing and purity specifications vary among suppliers, with the highest grade material (≥98% purity, ≥99% ee) commanding premium pricing for research applications.

Looking forward, the scientific community anticipates continued interest in this compound and its derivatives. Ongoing research is exploring structural modifications to enhance its pharmacological profile while maintaining the core dihydrobenzofuran-ethylamine motif. The unique combination of synthetic accessibility, favorable physicochemical properties, and biological activity positions (1S)-1-(2,3-dihydrobenzo[3,4-b]furan-6-yl)ethylamine as a valuable scaffold for future drug discovery efforts in neuroscience and beyond.